Cas no 1172727-29-5 (1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide)

1-(4-Fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features dual 4-fluorophenyl substituents and a methoxypropyl carboxamide moiety, contributing to enhanced binding affinity and metabolic stability. The compound's fluorinated aromatic groups may improve lipophilicity and bioavailability, while the pyrazole core offers versatility for further functionalization. This scaffold is of interest for the development of biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. Its synthetic accessibility and structural features make it a valuable intermediate for drug discovery programs focusing on CNS or inflammatory disorders.
1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide structure
1172727-29-5 structure
Product Name:1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide
CAS No:1172727-29-5
MF:C21H21F2N3O3
MW:401.40655207634
CID:5818875
PubChem ID:42109818
Update Time:2025-05-24

1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)pyrazole-3-carboxamide
    • 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide
    • 4-((4-fluorobenzyl)oxy)-1-(4-fluorophenyl)-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide
    • AKOS024494739
    • F5069-0588
    • 1172727-29-5
    • Inchi: 1S/C21H21F2N3O3/c1-28-12-2-11-24-21(27)20-19(29-14-15-3-5-16(22)6-4-15)13-26(25-20)18-9-7-17(23)8-10-18/h3-10,13H,2,11-12,14H2,1H3,(H,24,27)
    • InChI Key: CDJQLEOABGZCBH-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(F)C=C2)C=C(OCC2=CC=C(F)C=C2)C(C(NCCCOC)=O)=N1

Computed Properties

  • Exact Mass: 401.15509786g/mol
  • Monoisotopic Mass: 401.15509786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 65.4Ų

1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide Pricemore >>

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1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide Related Literature

Additional information on 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide

1-(4-Fluorophenyl)-4-[(4-Fluorophenyl)Methoxy]-N-(3-Methoxypropyl)-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

The compound 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide (CAS No. 1172727-29-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including anticancer and anti-inflammatory applications.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The pyrazole ring is substituted at position 1 with a 4-fluorophenyl group and at position 4 with a (4-fluorophenyl)methoxy group. Additionally, the nitrogen atom at position 3 of the pyrazole ring is substituted with a 3-methoxypropyl group. This substitution pattern contributes to the molecule's stability and bioavailability.

Synthesis and Applications

The synthesis of 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this complex molecule, ensuring scalability for potential large-scale production. The compound has shown remarkable activity in preclinical studies, particularly in inhibiting key enzymes involved in inflammatory pathways.

Biological Activity and Mechanism of Action

Emerging research has demonstrated that this compound exhibits potent anti-inflammatory properties by targeting specific cytokines and signaling pathways. Its ability to modulate these pathways makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, recent studies have explored its potential as an anticancer agent, with findings indicating selective cytotoxicity against various cancer cell lines.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the efficacy of 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide in inhibiting the NF-kB pathway, a critical regulator of inflammation and apoptosis. The results revealed that the compound significantly reduced NF-kB activation in vitro, suggesting its potential as a therapeutic agent for inflammatory disorders.

Another notable study focused on its anticancer properties, where the compound demonstrated remarkable selectivity towards cancer cells while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic signaling pathways, such as the PI3K/Akt/mTOR pathway.

Future Directions and Clinical Potential

Given its promising preclinical profile, 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide is currently under investigation in early-phase clinical trials. These trials aim to evaluate its safety, tolerability, and efficacy in patients with chronic inflammatory diseases and solid tumors.

In conclusion, 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methoxy]-N-(3-methoxypropyl)-1H-pyrazole-3-carboxamide represents a significant advancement in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, position it as a leading candidate for the development of innovative therapeutic agents.

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